Cas no 133099-84-0 (Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)-)
133099-84-0 structure
Product Name:Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)-
CAS No:133099-84-0
MF:C11H15BrO5
MW:307.137803316116
CID:1236647
PubChem ID:11077667
Update Time:2025-04-20
Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)-
- 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)benzene
- DTXSID90454437
- 133099-84-0
-
- Inchi: 1S/C11H15BrO5/c1-13-6-16-8-4-9(12)11(17-7-14-2)10(5-8)15-3/h4-5H,6-7H2,1-3H3
- InChI Key: SYICHUZHCQLBNX-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(=C1OCOC)OC)OCOC
Computed Properties
- Exact Mass: 306.01025
- Monoisotopic Mass: 306.01029g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.15
Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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